5-[4-(Difluoromethoxy)phenyl]thiophene-2-carboxylic acid
Overview
Description
5-[4-(Difluoromethoxy)phenyl]thiophene-2-carboxylic acid is an organic compound . It is a derivative of thiophene, a five-membered ring compound with one sulfur atom . The compound has a molecular weight of 270.26 .
Molecular Structure Analysis
The InChI code for this compound is1S/C12H8F2O3S/c13-12(14)17-8-3-1-7(2-4-8)9-5-6-10(18-9)11(15)16/h1-6,12H,(H,15,16)
. This indicates the molecular structure of the compound.
Scientific Research Applications
Pharmaceutical Research
This compound is a thiophene derivative, which is a class of compounds known for their pharmacological properties. Thiophene derivatives have been studied for their potential as anticancer , anti-inflammatory , and antimicrobial agents . The difluoromethoxy group in this particular compound could influence its ability to bind to biological targets, making it a valuable molecule for drug development and medicinal chemistry.
Material Science
Thiophene-based molecules play a significant role in the advancement of organic semiconductors . They are used in the fabrication of organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) . The unique structure of 5-[4-(Difluoromethoxy)phenyl]thiophene-2-carboxylic acid could contribute to the development of new materials with improved electronic properties.
Corrosion Inhibition
In industrial chemistry, thiophene derivatives are utilized as corrosion inhibitors . The specific molecular design of this compound, including the difluoromethoxy group, may enhance its effectiveness in protecting metals from corrosion, which is crucial for extending the lifespan of machinery and structures.
Chemical Synthesis
As a building block in chemical synthesis, this compound can be used to create a variety of complex molecules. Its reactivity and the presence of functional groups allow for multi-step synthetic routes in organic chemistry, leading to the creation of new compounds with potential applications across different fields .
Biological Studies
The compound’s interaction with biological systems can be studied to understand its bioavailability and metabolic pathways . This information is crucial for the development of new drugs, as it helps predict the compound’s behavior in living organisms .
Environmental Science
Research into the environmental fate of chemical compounds is vital. This compound could be studied for its degradability and toxicity to assess its environmental impact and ensure safe disposal practices .
Nanotechnology
Thiophene derivatives have been explored for their use in nanotechnology . The compound could be used to design nanoscale devices or sensors due to its electronic properties, contributing to advancements in this rapidly growing field .
properties
IUPAC Name |
5-[4-(difluoromethoxy)phenyl]thiophene-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8F2O3S/c13-12(14)17-8-3-1-7(2-4-8)9-5-6-10(18-9)11(15)16/h1-6,12H,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEIKDXXXDUHSIO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC=C(S2)C(=O)O)OC(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8F2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-[4-(Difluoromethoxy)phenyl]thiophene-2-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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